Cas no 62146-62-7 (N-1-Z-1,4-diaminobutane·HCl)

• Product Name: N-1-Z-1,4-diaminobutane·HCl
• CAS No: 62146-62-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 456449
• PubChem ID: 2783677
• Update Time: 2025-04-19

N-1-Z-1,4-diaminobutane·HCl Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-aminobutyl)-, phenylmethyl ester
• benzyl 4-aminobutylcarbamate
• benzyl N-(4-aminobutyl)carbamate
• N-1-Z-1,4-DIAMINOBUTANE · HCL
• N-1-Z-1004-diaminobutane·HCl
• (4-Aminobutyl)carbamic acid,phenylmethyl ester
• 4-benzyloxycarbonylamino-1-butylamine
• 4-benzyloxycarbonylaminobutylamine
• AC1MD4V3
• AC1Q54GO
• AG-G-27681
• AmbotzZNN1047
• CTK2C6229
• N1-benzyloxycarbonyl-1,4-butanediamine
• N-1-Z-1,4-Diaminobutane Hydrochloride
• N-benzyloxycarbonyl-1,4-butanediamine
• N-Cbz-1,4-diaminobutane
• N-Cbz-diaminobutane
• SureCN335088
• (4-amino-butyl)-carbamic acid benzyl ester
• AT22698
• SB80412
• benzyl(4-aminobutyl)carbamate
• N-benzyloxy carbonyl 1,4-diamino butane
• A26816
• SCHEMBL335088
• N-benzyloxycarbonyl-1,4-diaminobutane
• FT-0752218
• AMY18850
• N-1-Z-1,4-diaminobutane HCl
• N-1-Z-1,4-diaminobutane . HCl
• IZGKHHFFYLRBPL-UHFFFAOYSA-N
• benzyl (4-aminobutyl)carbamate
• (4-Aminobutyl)carbamic acid, phenylmethyl ester
• N-carbobenzoxy 1,4-diaminobutane
• CS-0370312
• DTXSID40382675
• AKOS030214647
• 62146-62-7
• mono-N-benzyloxycarbonyl-1,4-butanediamine
• (4-Aminobutyl)carbamic acid phenylmethyl ester
• N-1-Z-1,4-diaminobutane·HCl

• MDL： MFCD02094512
• Inchi： 1S/C12H18N2O2/c13-8-4-5-9-14-12(15)16-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,13H2,(H,14,15)
• InChI Key： IZGKHHFFYLRBPL-UHFFFAOYSA-N
• SMILES： O(C(NCCCCN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.13694
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.088
• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls